Diiodo(p-cymene)ruthenium(II)dimmer
Overview
Description
Diiodo(p-cymene)ruthenium(II) dimer, also known as Di-μ-iodo(p-cymene)iodoruthenium(II), is an organometallic compound with the empirical formula C20H28I4Ru2 . It has a molecular weight of 978.19 . This compound is used as a catalyst in various reactions, including ruthenium-catalyzed hydrogenation, the preparation of Walphos-type ferrocenyl-aryl diphosphine ligands, ruthenium-catalyzed synthesis reactions, and the enantioselective hydrogenation of ketones and olefins .
Chemical Reactions Analysis
Diiodo(p-cymene)ruthenium(II) dimer can be applied as a catalyst for many reactions such as ruthenium-catalyzed hydrogenation, preparation of Walphos-type ferrocenyl-aryl diphosphine ligands, ruthenium-catalyzed synthesis reactions, and enantioselective hydrogenation of ketones and olefins .Physical And Chemical Properties Analysis
Diiodo(p-cymene)ruthenium(II) dimer is a red-colored, diamagnetic solid . It has a melting point of 234-236 °C . The compound has an empirical formula of C20H28I4Ru2 and a molecular weight of 978.19 .Scientific Research Applications
Antitumor Agents
- Scientific Field : Medical Science, Oncology .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer complexes have been studied for their cytotoxic behavior towards various cancer cell lines . They have shown promising results due to their unique and versatile biochemical properties .
- Methods of Application : The cytotoxic behavior of six ruthenium (II) complexes of stoichiometry [ (η 6 - p -cymene)RuCl 2 L] (I-VI), L = 4-cyanopyridine (I), 2-aminophenol (II), 4-aminophenol (III), pyridazine (IV), and [ ( η6 - p -cymene)RuClL 2 ]PF 6; L = cyanopyridine (V), L = 2-aminophenol (VI) towards three cell lines was studied .
- Results : The behavior of complex II exhibits selectivity towards healthy cells, which is a promising feature for use in cancer treatment since it might reduce the side effects of most current therapies .
Catalyst for Chemical Reactions
- Scientific Field : Chemistry .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer can be applied as a catalyst for many reactions such as ruthenium-catalyzed hydrogenation, preparation of Walphos-type ferrocenyl-aryl diphosphine ligands, ruthenium-catalyzed synthesis reactions, and enantioselective hydrogenation of ketones and olefins .
- Results : The use of Diiodo(p-cymene)ruthenium(II) dimer as a catalyst can improve the efficiency of the reactions and lead to higher yields .
Preparation of Walphos-type Ferrocenyl-aryl Diphosphine Ligands
- Scientific Field : Chemistry .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer can be used in the preparation of Walphos-type ferrocenyl-aryl diphosphine ligands .
- Results : The use of Diiodo(p-cymene)ruthenium(II) dimer in the synthesis of these ligands can improve the efficiency of the reactions and lead to higher yields .
Enantioselective Hydrogenation of Ketones and Olefins
- Scientific Field : Chemistry .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer can be applied as a catalyst for the enantioselective hydrogenation of ketones and olefins .
- Results : The use of Diiodo(p-cymene)ruthenium(II) dimer as a catalyst can improve the efficiency of the reactions and lead to higher yields .
Ruthenium-Catalyzed Hydrogenation
- Scientific Field : Chemistry .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer can be applied as a catalyst for ruthenium-catalyzed hydrogenation .
- Results : The use of Diiodo(p-cymene)ruthenium(II) dimer as a catalyst can improve the efficiency of the reactions and lead to higher yields .
Ruthenium-Catalyzed Synthesis Reactions
- Scientific Field : Chemistry .
- Application Summary : Diiodo(p-cymene)ruthenium(II) dimer can be applied as a catalyst for ruthenium-catalyzed synthesis reactions .
- Results : The use of Diiodo(p-cymene)ruthenium(II) dimer as a catalyst can improve the efficiency of the reactions and lead to higher yields .
properties
IUPAC Name |
iodo(diiodonio)ruthenium(1-);iodoruthenium;1-methyl-4-propan-2-ylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H14.4HI.2Ru/c2*1-8(2)10-6-4-9(3)5-7-10;;;;;;/h2*4-8H,1-3H3;4*1H;;/q;;;;;;+1;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTDWKJLYOICNJB-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C)C.CC1=CC=C(C=C1)C(C)C.[Ru]I.[Ru-]([IH+])([IH+])I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H30I4Ru2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60745829 |
Source
|
| Record name | iodo(diiodonio)ruthenium(1-);iodoruthenium;1-methyl-4-propan-2-ylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60745829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
980.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diiodo(p-cymene)ruthenium(II)dimmer | |
CAS RN |
90614-07-6 |
Source
|
| Record name | iodo(diiodonio)ruthenium(1-);iodoruthenium;1-methyl-4-propan-2-ylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60745829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Di-iodo-(p-cymene)-ruthenium(II)-dimer | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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